Cas no 458560-09-3 (4-(Amino-Carboxy-Methyl)-Piperidine-1-Carboxylic Acid Tert-Butyl Ester)

• Product Name: 4-(Amino-Carboxy-Methyl)-Piperidine-1-Carboxylic Acid Tert-Butyl Ester
• CAS No: 458560-09-3
• MF: C₁₂H₂₂N₂O₄
• MW: 258.314083576202
• CID: 930065
• PubChem ID: 22309158
• Update Time: 2025-10-30

4-(Amino-Carboxy-Methyl)-Piperidine-1-Carboxylic Acid Tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-(1-(tert-butoxycarbonyl)piperidin-4-yl)acetic acid
• 1-BOC-4-(AMINOCARBOXYMETHYL)PIPERIDINE
• 2-Amino-2-(1-Boc-4-piperidyl)acetic Acid
• 2-amino-2-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]acetic acid
• 2-AMINO-2-[(N-BOC)PIPERIDIN-4-YL]ACETIC ACID
• 4-(Amino-carboxy-methyl)-piperidine-1-carboxylic acid tert-butyl ester
• amino[1-(tert-butoxycarbonyl)piperidin-4-yl]acetic acid
• AB14585
• AKOS015918737
• DB-021526
• DB-016708
• (S)-2-Amino-2-(1-Boc-4-piperidyl)acetic Acid
• 2-AMINO-2-(1-BOC-4-PIPERIDYL)ACETICACID
• 4-Piperidineacetic acid, alpha-amino-1-[(1,1-dimethylethoxy)carbonyl]-
• UPEUKKCILASJSH-UHFFFAOYSA-N
• SY015943
• DTXSID80624566
• EN300-226270
• 1421312-30-2
• A872324
• a-Amino-1-Boc-4-piperidineacetic acid
• 2-Amino-2-(1-(tert-Butoxycarbonyl)piperidin-4-yl)aceticacid
• SCHEMBL1440781
• MFCD03425221
• CS-0171748
• 458560-09-3
• SY024138
• DA-06143
• 2-amino-2-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}acetic acid
• A919847
• DB-016780
• WGC31230
• MFCD09991612
• AS-36953
• 4-(Amino-Carboxy-Methyl)-Piperidine-1-Carboxylic Acid Tert-Butyl Ester

• Inchi： 1S/C12H22N2O4/c1-12(2,3)18-11(17)14-6-4-8(5-7-14)9(13)10(15)16/h8-9H,4-7,13H2,1-3H3,(H,15,16)
• InChI Key： UPEUKKCILASJSH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(C(=O)O)N)CC1)=O

Computed Properties

• Exact Mass: 258.15800
• Monoisotopic Mass: 258.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 92.9Ų

Experimental Properties

• PSA: 92.86000
• LogP: 1.68360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(Amino-Carboxy-Methyl)-Piperidine-1-Carboxylic Acid Tert-Butyl Ester

Comprehensive Overview of 4-(Amino-Carboxy-Methyl)-Piperidine-1-Carboxylic Acid Tert-Butyl Ester (CAS No. 458560-09-3)

The compound 4-(Amino-Carboxy-Methyl)-Piperidine-1-Carboxylic Acid Tert-Butyl Ester (CAS No. 458560-09-3) is a versatile intermediate widely used in pharmaceutical and organic synthesis. Its unique structure, featuring both amino and carboxy functional groups, makes it a valuable building block for drug discovery and peptide chemistry. Researchers and manufacturers often seek this compound for its ability to enhance solubility and stability in complex molecular frameworks.

In recent years, the demand for piperidine derivatives like 4-(Amino-Carboxy-Methyl)-Piperidine-1-Carboxylic Acid Tert-Butyl Ester has surged due to their applications in developing small-molecule therapeutics and bioconjugation. The tert-butyl ester group provides excellent protection for carboxylic acids during multi-step syntheses, a feature highly valued in modern medicinal chemistry. This aligns with the growing interest in prodrug design and targeted drug delivery systems, which are among the most searched topics in pharmaceutical research today.

The piperidine ring in this compound contributes to its conformational rigidity, a property increasingly important in the design of GPCR-targeting drugs and CNS-active compounds. Many researchers investigating neurodegenerative disease treatments or pain management solutions explore piperidine derivatives as potential scaffolds. The presence of both amino and carboxyl moieties allows for diverse modification strategies, making this compound particularly valuable in combinatorial chemistry approaches.

From a synthetic chemistry perspective, 4-(Amino-Carboxy-Methyl)-Piperidine-1-Carboxylic Acid Tert-Butyl Ester offers excellent opportunities for structure-activity relationship (SAR) studies. Its compatibility with various coupling reagents and protecting group strategies makes it a favorite among medicinal chemists. The compound's stability under diverse reaction conditions addresses one of the most common challenges in peptide mimetic development, a frequent search topic among pharmaceutical researchers.

The pharmaceutical industry's shift toward personalized medicine has further increased interest in specialized building blocks like this compound. Its potential applications in creating biomarker-targeted compounds and diagnostic agents align with current trends in precision medicine. Additionally, the compound's relevance to proteolysis-targeting chimera (PROTAC) development connects it to one of the most exciting areas of contemporary drug discovery.

Quality control of 4-(Amino-Carboxy-Methyl)-Piperidine-1-Carboxylic Acid Tert-Butyl Ester typically involves advanced analytical techniques such as HPLC, NMR, and mass spectrometry, reflecting the pharmaceutical industry's emphasis on high-purity intermediates. This focus on purity standards responds to growing regulatory requirements and the industry's need for reproducible synthetic outcomes, topics frequently searched by quality assurance professionals.

Environmental considerations in chemical synthesis have also influenced the use of this compound. Its potential for atom-efficient transformations and compatibility with green chemistry principles makes it attractive for sustainable pharmaceutical manufacturing. These aspects connect with the increasing search interest in eco-friendly synthesis methods and reduced waste production in chemical processes.

In conclusion, 4-(Amino-Carboxy-Methyl)-Piperidine-1-Carboxylic Acid Tert-Butyl Ester (CAS No. 458560-09-3) represents a strategically important compound at the intersection of multiple current research trends. Its structural features address key challenges in drug discovery, peptide chemistry, and bioconjugation, while its synthetic versatility supports innovation across therapeutic areas. As pharmaceutical research continues to evolve toward more complex molecular architectures, the demand for such specialized building blocks will likely continue to grow.